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Compound of Interest

Compound Name: 4-Hydroxy-3-methyl-2-butanone

Cat. No.: B1265462 Get Quote

For Researchers, Scientists, and Drug Development Professionals

Executive Summary
This document details the applications of specific hydroxy ketones in the synthesis of fragrance

compounds. Initial investigation into 4-Hydroxy-3-methyl-2-butanone reveals a notable

absence of its use within the fragrance industry. Authoritative sources explicitly state it is "not

for fragrance use"[1]. Consequently, this document will focus on the closely related and

industrially significant precursor, 4-Hydroxy-2-butanone, which is a critical intermediate in the

production of one of the most valuable berry-aroma compounds: Raspberry Ketone [4-(4-

hydroxyphenyl)-2-butanone].

We provide detailed synthetic protocols for the creation of 4-Hydroxy-2-butanone and its

subsequent conversion to Raspberry Ketone via Friedel-Crafts alkylation. Quantitative data on

catalyst performance is summarized, and key chemical pathways are visualized to guide

researchers in the laboratory.

Part 1: 4-Hydroxy-3-methyl-2-butanone - A
Clarification
Contrary to what its structure might suggest, 4-Hydroxy-3-methyl-2-butanone (CAS 3393-64-

4) is not utilized as a fragrance ingredient. A comprehensive review of perfumery literature and

chemical supplier databases confirms its non-application in fragrance formulations. While the
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compound is available commercially for research purposes, it does not possess the desired

olfactory properties for use in perfumery. For clarity, its basic chemical properties are provided

below.

Table 1: Physicochemical Properties of 4-Hydroxy-3-
methyl-2-butanone

Property Value

CAS Number 3393-64-4

Molecular Formula C₅H₁₀O₂

Molecular Weight 102.13 g/mol

Boiling Point 189.77 °C (estimated)

Refractive Index 1.4380 @ 20.00 °C

Specific Gravity 0.9930 @ 25.00 °C

Fragrance Usage Not for fragrance use[1]

Part 2: 4-Hydroxy-2-butanone - A Key Intermediate
for Raspberry Ketone
The primary application of a hydroxy butanone structure in fragrance synthesis lies with 4-

Hydroxy-2-butanone (also known as butanone alcohol, CAS 590-90-9). This compound serves

as a crucial building block for synthesizing Raspberry Ketone, a phenolic compound prized for

its powerful, sweet, and fruity aroma, characteristic of fresh raspberries[2]. The synthesis is a

two-stage process: first, the production of 4-Hydroxy-2-butanone, followed by its reaction with

phenol to yield Raspberry Ketone.

Synthesis Pathway Overview
The overall industrial pathway involves two main transformations: an Aldol Condensation to

create the C4 backbone, followed by a Friedel-Crafts Alkylation to attach the phenyl group.
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Stage 1: Synthesis of 4-Hydroxy-2-butanone

Stage 2: Synthesis of Raspberry Ketone

Acetone

Aldol Condensation

Base Catalyst
(e.g., NaOH)

Formaldehyde

4-Hydroxy-2-butanone

4-Hydroxy-2-butanone

Intermediate Product

Friedel-Crafts Alkylation

Acid Catalyst

Phenol

Raspberry Ketone
[4-(4-hydroxyphenyl)-2-butanone]

Methodological & Application

Check Availability & Pricing

© 2025 BenchChem. All rights reserved. 3 / 5 Tech Support

https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/product/b1265462?utm_src=pdf-header-pricing
https://www.benchchem.com/contactus?utm_src=pdf-footer


Start

Set up 3-neck flask with reflux condenser,
thermometer, and mechanical stirrer

Charge flask with tetraethylene glycol
dimethyl ether, acetone, formaldehyde,

and D-proline catalyst

Stir mixture at room temperature
for 24 hours under N2 atmosphere

Remove stirrer and condenser.
Reconfigure for distillation.
Distill off excess acetone.

Perform vacuum distillation to isolate
4-Hydroxy-2-butanone

End

Click to download full resolution via product page

Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide

accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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